Cas no 2097921-25-8 (6-Cyclopropyl-2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-Cyclopropyl-2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• CAS No: 2097921-25-8
• MF: C₂₀H₂₃F₂N₃O
• MW: 359.412931680679
• CID: 5461410
• Update Time: 2025-05-20

6-Cyclopropyl-2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• 6-cyclopropyl-2-[[1-[(3,5-difluorophenyl)methyl]piperidin-4-yl]methyl]pyridazin-3-one
• 6-Cyclopropyl-2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H23F2N3O/c21-17-9-15(10-18(22)11-17)12-24-7-5-14(6-8-24)13-25-20(26)4-3-19(23-25)16-1-2-16/h3-4,9-11,14,16H,1-2,5-8,12-13H2
• InChI Key： FURARPALWRRQPN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CN1CCC(CN2C(C=CC(C3CC3)=N2)=O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 572
• XLogP3: 2.7
• Topological Polar Surface Area: 35.9

Additional information on 6-Cyclopropyl-2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

6-Cyclopropyl-2-({1-[(3,5-Difluorophenyl)methyl]Piperidin-4-yl}methyl)-2,3-Dihydropyridazin-3-one (CAS No. 2097921-25-8)

The compound 6-Cyclopropyl-2-({1-[(3,5-Difluorophenyl)methyl]Piperidin-4-yl}methyl)-2,3-Dihydropyridazin-3-one, identified by the CAS number 2097921-25-8, is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of dihydropyridazines, which are known for their diverse biological activities and applications in drug design. The structure of this molecule incorporates several key functional groups, including a cyclopropyl substituent, a piperidine ring system, and a difluorophenyl group, all of which contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry, particularly their role as scaffolds for developing bioactive molecules. The presence of the cyclopropyl group in this compound is notable due to its ability to induce steric effects, which can enhance the molecule's stability and bioavailability. Additionally, the piperidine ring system provides a rigid framework that facilitates interactions with target proteins or enzymes, making it a valuable component in drug design.

The difluorophenyl substituent further enhances the compound's versatility by introducing electron-withdrawing effects, which can modulate the molecule's electronic properties and improve its binding affinity to specific biological targets. Recent research has demonstrated that such fluorinated aromatic groups are often associated with improved pharmacokinetic profiles and reduced toxicity in preclinical models.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling reactions or Stille cross-couplings. These methods allow for precise control over the molecular architecture, ensuring high purity and structural integrity. The synthesis of such complex molecules often requires meticulous planning and optimization to overcome challenges such as stereochemical control and regioselectivity.

The biological activity of this compound has been explored in various contexts. For instance, studies have shown that dihydropyridazine derivatives can exhibit potent inhibitory effects on kinases or other enzyme targets, making them promising candidates for therapeutic interventions in diseases such as cancer or inflammatory disorders. Furthermore, the presence of the cyclopropyl group may enhance the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability and efficacy.

In conclusion, the compound 6-Cyclopropyl-2-({1-[(3,5-Difluorophenyl)methyl]Piperidin-4-yl}methyl)-2,3-Dihydropyridazin-3-one (CAS No. 2097921-25-) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in future drug discovery efforts.